Cas no 422-05-9 (2,2,3,3,3-pentafluoropropan-1-ol)

• Product Name: 2,2,3,3,3-pentafluoropropan-1-ol
• CAS No: 422-05-9
• MF: C₃H₃F₅O
• MW: 150.047338724136
• MDL: MFCD00004673
• CID: 37335
• PubChem ID: 9872
• Update Time: 2025-04-18

2,2,3,3,3-pentafluoropropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2,3,3,3-pentafluoropropanol
• Pentafluoro-1-propanol
• 2,2,3,3,3-Pentafluoro-1-propanol
• 1H,1H-Pentafluoropropanol-1
• 2,?2,?3,?3,?3-?pentafluoro-1-?Propanol
• 2,2,3,3,3-pentafluoropropan-1-ol
• 1H,1H-Pentafluoro-1-propanol
• 2,2,3,3-PENTAFLUORO-1-PROPANOL
• PFPOH
• 1H,1H-Pentafluoropropanol
• 1,1-Dihydroperfluoropropanol
• 1-Propanol, 2,2,3,3,3-pentafluoro-
• C2F5CH2OH
• EPJ1S961SN
• PERFLUORODIHYDROPROPANOL
• PSQZJKGXDGNDFP-UHFFFAOYSA-N
• 1H,1H-PENTAFLUOROPROPAN-1-OL
• Pentafluoropropylalcohol
• WLN: Q1X
• WLN: Q1XFFXFFF
• CF3CF2
• EINECS 207-012-7
• P0845
• 2,3,3,3-Pentafluoropropanol
• C3H3F5O
• 1H,1H-perfluoropropanol
• FINVKYUNFWFURS-UHFFFAOYSA-N
• 3,3,3,2,2-PENTAFLUOROPROPAN-1-OL
• UNII-EPJ1S961SN
• PENTAFLUOROPROPANOL, 2,2,3,3,3-
• BRN 1743133
• EN300-21115
• NS00019067
• J-506765
• MFCD00004673
• InChI=1/C3H3F5O/c4-2(5,1-9)3(6,7)8/h9H,1H2
• 2,3,3,3-Pentafluoro-1-propanol
• 2,2,3,3,3-Pentafluoro-1-propanol, 97%
• 1-Propanol,2,3,3,3-pentafluoro-
• CS-0106035
• SCHEMBL20828
• AS-60794
• 1,1,-Dihydroperfluoropropanol
• 2,2,3,3,3-Pentafluoro-1-propanol, for GC derivatization, >=98.5% (GC)
• CHEMBL4457653
• NSC66413
• CF3CF2CH2OH
• HY-W073265
• 2,2,3,3,3-pentafluoro-n-propanol
• AKOS000121412
• FT-0609054
• A918565
• 422-05-9
• PSQZJKGXDGNDFP-UHFFFAOYSA-
• Q27277290
• 70983-62-9
• DTXSID4059966
• NSC-66413
• SY018658
• 2:1 Fluorotelomer alcohol
• NSC 66413
• 1,1-DIHYDROPENTAFLUOROPROPANOL
• FD2073
• DB-001192
• 2,2,3,3,3Pentafluoropropanol
• 207-012-7
• 1,1Dihydroperfluoropropanol
• 1Propanol, 2,2,3,3,3pentafluoro

• MDL： MFCD00004673
• Inchi： 1S/C3H3F5O/c4-2(5,1-9)3(6,7)8/h9H,1H2
• InChI Key： PSQZJKGXDGNDFP-UHFFFAOYSA-N
• SMILES： FC(CO)(C(F)(F)F)F
• BRN： 1743133

Computed Properties

• Exact Mass: 150.01000
• Monoisotopic Mass: 150.010406
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 94.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.2
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: Not available
• Density: 1.505 g/mL at 25 °C(lit.)
• Boiling Point: 80 °C/748 mmHg(lit.)
• Flash Point: 80-81℃
• Refractive Index: n20/D 1.288(lit.)
• Water Partition Coefficient: Soluble in water.21.9 g/L at 25°C
• PSA: 20.23000
• LogP: 1.17630
• Solubility: Not available

2,2,3,3,3-pentafluoropropan-1-ol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：1987
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26-S36-S36/37/39-S16
• RTECS：UB8800000
• Hazardous Material Identification：
• HazardClass：IRRITANT
• TSCA：T
• Risk Phrases：R10; R20; R36/37/38
• Safety Term：S16;S26;S36/37/39
• Storage Condition：Flammable area

Related Categories

• Other Chemical Reagents Derivatization Reagents